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Introduction
CPI-1328 is a second-generation, highly potent and selective small molecule inhibitor of the

Enhancer of Zeste Homolog 2 (EZH2), the catalytic subunit of the Polycomb Repressive

Complex 2 (PRC2).[1][2][3] As a key epigenetic regulator, EZH2 catalyzes the trimethylation of

histone H3 at lysine 27 (H3K27me3), a modification associated with transcriptional repression.

Dysregulation of EZH2 activity is implicated in the pathogenesis of various cancers, making it a

compelling therapeutic target. CPI-1328 exhibits a femtomolar binding affinity for EZH2 and a

long drug-target residence time, leading to sustained inhibition of H3K27me3 and potent anti-

proliferative effects in cancer cells bearing EZH2 mutations.[3]

These application notes provide a comprehensive guide for the in vitro evaluation of CPI-1328,

including recommended concentration ranges, detailed experimental protocols for key assays,

and a summary of its biochemical and cellular activities.

Mechanism of Action
CPI-1328 functions as an S-adenosylmethionine (SAM)-competitive inhibitor of EZH2. By

binding to the SAM pocket of EZH2, CPI-1328 prevents the transfer of methyl groups to its

histone H3 substrate. This leads to a global reduction in H3K27me3 levels, thereby reactivating

the expression of silenced tumor suppressor genes and inducing anti-proliferative effects in

EZH2-dependent cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12415536#recommended-concentration-range-for-
cpi-1328-in-vitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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